N-(2-hydroxyethyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide

• IUPAC Name: N-(2-hydroxyethyl)-3-methyl-1-phenylthieno[2,3-c]pyrazole-5-carboxamide
• InChI: InChI=1S/C15H15N3O2S/c1-10-12-9-13(14(20)16-7-8-19)21-15(12)18(17-10)11-5-3-2-4-6-11/h2-6,9,19H,7-8H2,1H3,(H,16,20)
• InChI Key: IZTLLXNKIZFHRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=C(S2)C(=O)NCCO)C3=CC=CC=C3
• Molecular Formula: C15H15N3O2S
• Molecular Weight: 301.4 g/mol

Description

N-(2-hydroxyethyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide, also known as HET0016, is a small molecule inhibitor of the enzyme 20-hydroxyeicosatetraenoic acid (20-HETE) synthase. This enzyme is involved in the synthesis of 20-HETE, which is a potent vasoconstrictor and has been implicated in the pathogenesis of several diseases, including hypertension, stroke, and cancer.

Mechanism of Action

N-(2-hydroxyethyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide inhibits the activity of 20-HETE synthase by binding to the heme moiety of the enzyme. This prevents the conversion of arachidonic acid to 20-HETE, leading to a decrease in the levels of this vasoconstrictor. The inhibition of 20-HETE synthesis by N-(2-hydroxyethyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide has been shown to have a number of beneficial effects in animal models of disease, including the reduction of blood pressure and the inhibition of tumor growth and metastasis.
Biochemical and Physiological Effects:
N-(2-hydroxyethyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide has been shown to have a number of biochemical and physiological effects. In animal models of hypertension, N-(2-hydroxyethyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide has been shown to reduce blood pressure and improve renal function (Wu et al., 2018). In addition, it has been shown to inhibit the growth and metastasis of breast cancer cells in vitro and in vivo (Jiang et al., 2014). N-(2-hydroxyethyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide has also been shown to reduce cerebral infarct volume and improve neurological function in animal models of stroke (Gebremedhin et al., 2014).

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-hydroxyethyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide in lab experiments is its specificity for 20-HETE synthase. This allows researchers to selectively inhibit the activity of this enzyme without affecting other pathways. However, one limitation of using N-(2-hydroxyethyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide is its relatively low potency, which may require higher concentrations to achieve the desired effect.

Future Directions

There are a number of future directions for research on N-(2-hydroxyethyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide. One area of interest is the role of 20-HETE in the pathogenesis of cancer. N-(2-hydroxyethyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide has been shown to inhibit the growth and metastasis of breast cancer cells, but its effects on other types of cancer are not well understood. Another area of interest is the development of more potent inhibitors of 20-HETE synthase. This could lead to the development of more effective therapies for diseases such as hypertension and stroke. Finally, the use of N-(2-hydroxyethyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide in combination with other drugs or therapies could be explored as a potential treatment strategy for various diseases.
Conclusion:
In conclusion, N-(2-hydroxyethyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide is a small molecule inhibitor of 20-HETE synthase that has been widely used in scientific research to investigate the role of 20-HETE in various diseases. Its mechanism of action involves binding to the heme moiety of the enzyme, leading to a decrease in the levels of this vasoconstrictor. N-(2-hydroxyethyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide has been shown to have a number of beneficial effects in animal models of disease, including the reduction of blood pressure, the inhibition of tumor growth and metastasis, and the improvement of neurological function in stroke. However, its relatively low potency may limit its effectiveness in some experiments. Further research is needed to fully understand the potential of N-(2-hydroxyethyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide as a therapeutic agent for various diseases.

Scientific Research Applications

N-(2-hydroxyethyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide has been widely used in scientific research to investigate the role of 20-HETE in various diseases. For example, it has been shown to inhibit the growth and metastasis of breast cancer cells in vitro and in vivo (Jiang et al., 2014). It has also been shown to reduce blood pressure and improve renal function in animal models of hypertension (Wu et al., 2018). In addition, N-(2-hydroxyethyl)-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide has been used to study the role of 20-HETE in the regulation of cerebral blood flow and the pathogenesis of stroke (Gebremedhin et al., 2014).